Cas no 2680560-44-3 (2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid)
2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
- 2680560-44-3
- EN300-28284893
- 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
-
- Inchi: 1S/C11H10F3NO4/c12-11(13,14)10(19)15-8(9(17)18)7-3-1-6(5-16)2-4-7/h1-4,8,16H,5H2,(H,15,19)(H,17,18)
- InChI Key: LPRDEIZQYMDTQH-UHFFFAOYSA-N
- SMILES: FC(C(NC(C(=O)O)C1C=CC(CO)=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 277.05619229g/mol
- Monoisotopic Mass: 277.05619229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 86.6Ų
2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284893-0.05g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28284893-0.1g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28284893-0.25g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28284893-0.5g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28284893-1.0g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28284893-2.5g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28284893-5.0g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-28284893-10.0g |
2-[4-(hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid |
2680560-44-3 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 |
2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid
Introduction to 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No: 2680560-44-3)
2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its CAS number 2680560-44-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of both hydroxymethyl and trifluoroacetamido functional groups, contribute to its distinctive chemical properties and reactivity. These characteristics make it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The hydroxymethyl group in the molecule is a key feature that influences its solubility and interaction with biological targets. This moiety is commonly found in various pharmaceutical compounds due to its ability to form hydrogen bonds, which enhances binding affinity to biological receptors. In contrast, the trifluoroacetamido group introduces a high degree of lipophilicity and stability to the molecule. The presence of fluorine atoms in this group not only affects the electronic properties of the molecule but also contributes to its metabolic resistance, which is a desirable trait in drug design.
In recent years, there has been growing interest in the development of novel compounds that incorporate both polar and non-polar functional groups to optimize pharmacokinetic profiles. 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid exemplifies this trend by combining the hydrophilic nature of the hydroxymethyl group with the lipophilic properties of the trifluoroacetamido moiety. Such structural design allows for improved solubility and membrane permeability, which are critical factors for drug efficacy.
The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and metabolic disorders. Current research suggests that molecules with similar structural motifs may interfere with key enzymatic pathways involved in disease progression. For instance, studies have indicated that trifluoromethyl-substituted compounds can enhance drug stability and metabolic resistance, making them attractive candidates for long-term therapeutic use. The hydroxymethyl-containing part of the molecule may also play a role in modulating biological interactions by participating in hydrogen bonding networks within target proteins.
The synthesis of 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroacetamido group typically involves fluorination techniques or nucleophilic substitution reactions on a precursor molecule. These synthetic strategies must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating further exploration of their biological activities.
Evaluation of the compound's biological activity often involves in vitro and in vivo assays to assess its interaction with target receptors and enzymes. Preliminary studies have shown promising results regarding its potential as an inhibitor or modulator of various biological pathways. For example, research has explored its effects on kinases and other enzymes implicated in cancer cell proliferation. Additionally, its interaction with receptors involved in inflammation has been investigated, suggesting potential therapeutic benefits in managing inflammatory diseases.
The pharmacokinetic properties of 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid are also subjects of interest. The balance between hydrophilic and lipophilic regions influences its absorption, distribution, metabolism, and excretion (ADME) profile. Optimizing these parameters is crucial for developing a drug candidate that exhibits both efficacy and safety. Computational modeling techniques have been employed to predict how structural modifications might affect ADME properties, aiding in the rational design of derivatives with improved pharmacokinetics.
In conclusion, 2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of polar and non-polar functional groups enhances its interaction with biological targets while improving pharmacokinetic profiles. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas. As synthetic methodologies evolve and our understanding of biological pathways deepens,this compound is poised to play a crucial role in future drug development efforts.
2680560-44-3 (2-[4-(Hydroxymethyl)phenyl]-2-(2,2,2-trifluoroacetamido)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)